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Compound of Interest

Compound Name: Fendizoic acid

Cat. No.: B1329940

An In-depth Technical Guide to Fendizoic Acid

This technical guide provides a comprehensive overview of Fendizoic acid, including its

chemical identity, structure, and key properties, tailored for researchers, scientists, and

professionals in drug development.

Chemical Identity and Nomenclature

Fendizoic acid is a synthetic organic compound, chemically classified as a derivative of

benzoic acid.[1]

IUPAC Name: 2-(4-hydroxy-3-phenylbenzoyl)benzoic acid[1][2]
CAS Number: 84627-04-3[1][3][4]
Molecular Formula: C20H1404[3][4][5]

Molecular Weight: 318.32 g/mol [3][4][5]

Synonyms:

2-[(6-Hydroxy[1,1'-biphenyl]-3-yl)carbonyl]benzoic acid[4][5]
0-[(6-Hydroxy-3-biphenylyl)carbonyl]benzoic acid[4][5]

2-(3'-Phenyl-4'-hydroxybenzoyl)benzoic acid[3][4]
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Chemical Structure

The molecular architecture of Fendizoic acid is distinguished by several key functional groups
which dictate its chemical behavior and reactivity.[1] The structure comprises:

A biphenyl backbone, which consists of two linked phenyl groups.[1]

A carboxylic acid group attached to one of the benzene rings, classifying it as a benzoic acid
derivative.[1]

A ketone functional group.[1]

A phenolic hydroxyl group.[1]

The presence of both an acidic carboxylic group and a phenolic hydroxyl group, in conjunction
with the biphenyl system, are pivotal to its chemical properties and its application in the
formation of pharmaceutical salts.[1]

Physicochemical Properties

A summary of the key physicochemical data for Fendizoic acid is presented in the table below
for easy reference.

Property Value Source
Melting Point 262-264 °C [61[7]
Boiling Point 593.9 °C at 760 mmHg [61[7]
pKa 3.28 £ 0.36 (Predicted) [3]
Density 1.305 g/cm3 [2]
Appearance White solid [3]
Solubility Sparingly soluble in water [3]

Synthesis and Manufacturing

The primary synthetic route for Fendizoic acid is a Friedel-Crafts acylation reaction.[1]
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Experimental Protocol: Synthesis of Fendizoic Acid

This protocol outlines the selective Friedel-Crafts acylation for the production of Fendizoic
acid.

Reactants:

e 2-phenylphenol[1]

e Phthalic anhydride[1]

e Aluminum chloride (catalyst)[1]

Procedure:

e The reaction is a 2-carboxybenzoylation.[1]

o 2-phenylphenol and phthalic anhydride are reacted in the presence of aluminum chloride.[1]
» This reaction selectively forms 2-(6-Hydroxy-[1,1'-biphenyl]-3-carbonyl)benzoic acid.[1]

It is important to note that as Fendizoic acid itself is an achiral molecule, its role in the
synthesis of enantiomerically pure pharmaceutical salts is dependent on the chiral properties of
the partner molecule it reacts with.[1] For instance, the fendizoate salt of Levocloperastine is
formed by reacting the basic piperidine functional group of Levocloperastine with Fendizoic
acid, typically under reflux in a solvent such as acetone or benzene.[1]

Logical Relationship of Synthesis

The following diagram illustrates the logical workflow of the Fendizoic acid synthesis.

Caption: Synthesis of Fendizoic acid via Friedel-Crafts acylation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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